![molecular formula C15H18N2O2S B416264 [2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid CAS No. 331964-12-6](/img/structure/B416264.png)
[2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid
Description
Scientific Research Applications
Proteomics Research
[2-(Cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid: is utilized in proteomics research due to its biochemical properties that facilitate the study of protein interactions and functions. As a compound with a benzimidazole core, it can be used to modify proteins or peptides to study their structure-activity relationships .
Medicinal Chemistry
The benzimidazole moiety is known for its wide range of pharmacological applications. Compounds like [2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid are studied for their potential as inhibitors of various enzymes, which could lead to therapeutic uses in treating diseases such as cancer, diabetes, and microbial infections .
Biological Studies
Due to its structural similarity to nucleotides, [2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid can be used in biological studies to interact with biopolymers. This interaction can help in understanding the biological pathways and mechanisms at the molecular level .
Enzyme Inhibition
This compound is explored for its ability to act as a potent inhibitor of enzymes. It can be used in research to develop new drugs that target specific enzymes involved in disease processes, offering a pathway to novel treatments .
Material Science
In material science, [2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid can be a precursor or a functional molecule in the synthesis of advanced materials. Its incorporation into polymers or coatings could enhance the properties of materials, such as stability and bioavailability .
Analytical Chemistry
As an analytical reagent, this compound may be used to develop new methods for the detection and quantification of biomolecules. Its unique chemical structure could be leveraged in the design of sensors or assays .
properties
IUPAC Name |
2-(2-cyclohexylsulfanylbenzimidazol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)20-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWUCHOMHJQWEGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)SC2=NC3=CC=CC=C3N2CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(cyclohexylthio)-1H-benzimidazol-1-yl]acetic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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